1-(4-((2-Amino-6-methylpyrimidin-4-yl)amino)phenyl)ethanone
Cat. No. B8770599
M. Wt: 242.28 g/mol
InChI Key: CGPBTCUMEHNONE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06297253B1
Procedure details
Compound No. 17 (CNI-1794): A suspension of p-aminoacetophenone (1.35 g) and 2-amino-4-chloro-6-methylpyrimidine (1.435 g) in 20 mL water was treated with 0.85 mL conc HCl and heated at reflux for 1 hr. Addition of 20 mL 1N KOH gave a light buff solid, which was filtered out and dried to give 2.28 g 4-(4-acetylphenyl)amino-2-amino-6-methylpyrimidine, mp 194-196° C. Of this, 1.21 g was treated with methyl iodide (3 mL) in dimethylformamide (15 mL) at room temperature for 42 hr. Dilution with ethyl acetate and filtration gave 1.11 g 4-(4-acetylphenyl)amino-2-amino-1,6-dimethylpyrimidinium iodide as a white powder, mp 302-3° C.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([C:8](=[O:10])[CH3:9])=[CH:4][CH:3]=1.[NH2:11][C:12]1[N:17]=[C:16](Cl)[CH:15]=[C:14]([CH3:19])[N:13]=1.Cl.[OH-].[K+]>O>[C:8]([C:5]1[CH:6]=[CH:7][C:2]([NH:1][C:16]2[CH:15]=[C:14]([CH3:19])[N:13]=[C:12]([NH2:11])[N:17]=2)=[CH:3][CH:4]=1)(=[O:10])[CH3:9] |f:3.4|
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Inputs
Step One
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Name
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Quantity
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1.35 g
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Type
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reactant
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Smiles
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NC1=CC=C(C=C1)C(C)=O
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Name
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Quantity
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1.435 g
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Type
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reactant
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Smiles
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NC1=NC(=CC(=N1)Cl)C
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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0.85 mL
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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[OH-].[K+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 1 hr
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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gave a light buff solid, which
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FILTRATION
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Type
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FILTRATION
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Details
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was filtered out
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(=O)C1=CC=C(C=C1)NC1=NC(=NC(=C1)C)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.28 g | |
| YIELD: CALCULATEDPERCENTYIELD | 94.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
